Cas no 52195-93-4 (N-ACETYLHYSTRINE)

N-ACETYLHYSTRINE structure
N-ACETYLHYSTRINE structure
Product Name:N-ACETYLHYSTRINE
CAS No:52195-93-4
MF:C12H18N2O
MW:206.284122943878
CID:936537
PubChem ID:93270
Update Time:2025-04-19

N-ACETYLHYSTRINE Chemical and Physical Properties

Names and Identifiers

    • N-ACETYLHYSTRINE
    • 1-[5-(2,3,4,5-tetrahydropyridin-6-yl)-3,4-dihydro-2H-pyridin-1-yl]ethanone
    • 52195-93-4
    • 2,3'-Bipyridine, 1'-acetyl-1',3,4,4',5,5',6,6'-octahydro-
    • DTXSID90200219
    • VGALILHZAQZXRB-UHFFFAOYSA-N
    • Inchi: 1S/C12H18N2O/c1-10(15)14-8-4-5-11(9-14)12-6-2-3-7-13-12/h9H,2-8H2,1H3
    • InChI Key: VGALILHZAQZXRB-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C=C(C2CCCCN=2)CCC1

Computed Properties

  • Exact Mass: 206.14204
  • Monoisotopic Mass: 206.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67
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